Cas no 55030-93-8 (Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-buten-1-yl)-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-buten-1-yl)-
• CAS No: 55030-93-8
• MF: C₁₅H₂₃N₅O₁₀P₂
• MW: 495.318145036697
• CID: 353020
• Update Time: 2024-01-28

Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-butenyl)-
• N6-Isopentenyladenosine 5'-diphosphate
• N-(3-Methyl-2-buten-1-yl)adenosine 5'-(trihydrogen diphosphate)
• Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-butenyl)- (9CI)
• Adenosine 5'-(trihydrogen diphosphate), N-(3-methyl-2-buten-1-yl)-
• N-(3-Methyl-2-buten-1-yl)adenosine 5'-(trihydrogen diphosphate)
• N6-Isopentenyladenosine 5'-diphosphate

• Inchi： 1S/C15H23N5O10P2/c1-8(2)3-4-16-13-10-14(18-6-17-13)20(7-19-10)15-12(22)11(21)9(29-15)5-28-32(26,27)30-31(23,24)25/h3,6-7,9,11-12,15,21-22H,4-5H2,1-2H3,(H,26,27)(H,16,17,18)(H2,23,24,25)/t9-,11-,12-,15-/m1/s1
• InChI Key： VXMXKDAHJURHEN-SDBHATRESA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC/C=C(\C)/C)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 495.09219

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 839.5±75.0 °C(Predicted)
• PSA: 218.61
• pka: 1.39±0.10(Predicted)